Cas no 2092040-23-6 (3-chloro-N-ethyl-N-(tetrahydro-2H-thiopyran-4-yl)pyrazin-2-amine)

• Product Name: 3-chloro-N-ethyl-N-(tetrahydro-2H-thiopyran-4-yl)pyrazin-2-amine
• CAS No: 2092040-23-6
• MF: C₁₁H₁₆ClN₃S
• MW: 257.782839775085
• CID: 5722991
• PubChem ID: 121203651
• Update Time: 2025-06-20

3-chloro-N-ethyl-N-(tetrahydro-2H-thiopyran-4-yl)pyrazin-2-amine Chemical and Physical Properties

Names and Identifiers

• AKOS026711903
• F1907-7556
• starbld0010246
• 3-chloro-N-ethyl-N-(tetrahydro-2H-thiopyran-4-yl)pyrazin-2-amine
• 2092040-23-6
• 3-chloro-N-ethyl-N-(thian-4-yl)pyrazin-2-amine
• 2-Pyrazinamine, 3-chloro-N-ethyl-N-(tetrahydro-2H-thiopyran-4-yl)-

• Inchi： 1S/C11H16ClN3S/c1-2-15(9-3-7-16-8-4-9)11-10(12)13-5-6-14-11/h5-6,9H,2-4,7-8H2,1H3
• InChI Key： ZMVINIJMGVNRSY-UHFFFAOYSA-N
• SMILES： ClC1C(=NC=CN=1)N(CC)C1CCSCC1

Computed Properties

• Exact Mass: 257.0753464g/mol
• Monoisotopic Mass: 257.0753464g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 211
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.8
• Topological Polar Surface Area: 54.3Ų

Experimental Properties

• Density: 1.261±0.06 g/cm3(Predicted)
• Boiling Point: 374.1±42.0 °C(Predicted)
• pka: 2.21±0.10(Predicted)

Additional information on 3-chloro-N-ethyl-N-(tetrahydro-2H-thiopyran-4-yl)pyrazin-2-amine

Professional Introduction to 3-chloro-N-ethyl-N-(tetrahydro-2H-thiopyran-4-yl)pyrazin-2-amine (CAS No. 2092040-23-6)

3-chloro-N-ethyl-N-(tetrahydro-2H-thiopyran-4-yl)pyrazin-2-amine, identified by its CAS number 2092040-23-6, is a compound of significant interest in the field of pharmaceutical chemistry and medicinal biology. This molecule, featuring a complex heterocyclic structure, has garnered attention due to its potential applications in the development of novel therapeutic agents. The presence of both pyrazine and tetrahydrothiopyran moieties in its molecular framework suggests a unique combination of pharmacological properties that may be exploited for various biological targets.

The< strong>pyrazin-2-amine moiety is a well-known pharmacophore in medicinal chemistry, often associated with bioactivities such as kinase inhibition and antimicrobial properties. In contrast, the< strong>tetrahydro-2H-thiopyran ring system introduces additional complexity, potentially influencing both the solubility and metabolic stability of the compound. The< strong>3-chloro substituent on the pyrazine ring further modulates the electronic properties of the molecule, which can be critical for its interaction with biological targets.

Recent advancements in computational chemistry have enabled more accurate predictions of the pharmacokinetic and pharmacodynamic profiles of such complex molecules. Studies utilizing molecular modeling techniques have suggested that 3-chloro-N-ethyl-N-(tetrahydro-2H-thiopyran-4-yl)pyrazin-2-amine may exhibit binding affinity to several protein targets, including enzymes and receptors involved in inflammatory pathways. This has opened up avenues for exploring its potential as an anti-inflammatory agent or in the treatment of related diseases.

In vitro studies have begun to elucidate the mechanism of action for this compound. Initial experiments indicate that it may interfere with key signaling pathways by inhibiting specific enzymes or modulating receptor activity. For instance, preliminary data suggests that it might exhibit inhibitory effects on certain kinases, which are known to play a role in cancer progression. However, further research is needed to fully understand its mode of action and to identify any potential off-target effects.

The synthesis of 3-chloro-N-ethyl-N-(tetrahydro-2H-thiopyran-4-yl)pyrazin-2-amine presents unique challenges due to its complex structure. Advanced synthetic methodologies, including transition metal-catalyzed reactions and asymmetric synthesis techniques, have been employed to achieve high yields and purity. These synthetic strategies not only highlight the ingenuity of modern organic chemistry but also ensure that researchers have access to sufficient quantities of the compound for detailed biological evaluation.

The< strong>CAS number 2092040-23-6 serves as a unique identifier for this compound, facilitating its recognition in scientific literature and patent databases. This standardized nomenclature is essential for ensuring consistency across different research groups and industries. As research progresses, this compound will likely be referenced in numerous publications, underscoring its importance in the pharmaceutical field.

Current research trends indicate that small molecules like 3-chloro-N-ethyl-N-(tetrahydro-2H-thiopyran-4-yl)pyrazin-2-am ine are becoming increasingly valuable tools for drug discovery. Their ability to modulate biological pathways with high specificity makes them attractive candidates for developing targeted therapies. Moreover, advances in high-throughput screening technologies have accelerated the process of identifying promising candidates from large libraries of compounds.

The< strong>tetrahydrothiopyran moiety is particularly noteworthy due to its structural versatility and potential for further derivatization. By modifying various functional groups within this ring system, chemists can fine-tune the pharmacological properties of the compound. This flexibility opens up numerous possibilities for designing analogs with enhanced efficacy or reduced toxicity.

In conclusion, 3-chloro-N-ethyl-N-(tetrahydro--2H-thiopyran--4--yl)pyrazin--2--amine (CAS No. 2092040--23--6) represents a promising lead compound in pharmaceutical research. Its unique structural features and potential biological activities make it an exciting candidate for further investigation. As our understanding of its pharmacology grows, so too will its potential applications in medicine and biotechnology.